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Compound of Interest

Compound Name: Fasudil hydrochloride

Cat. No.: B1178682 Get Quote

Application Note
Fasudil hydrochloride is a potent and well-characterized inhibitor of Rho-associated coiled-

coil containing protein kinase (ROCK).[1][2][3] Its primary mechanism of action involves the

competitive inhibition of the ATP-binding site of ROCK, which plays a crucial role in regulating

the actin cytoskeleton, cell adhesion, migration, and smooth muscle contraction.[1][3] By

inhibiting ROCK, Fasudil leads to the relaxation of vascular smooth muscle and has

demonstrated neuroprotective properties.[1][2] These characteristics make it a valuable tool in

a variety of research areas, including cardiovascular disease, neuroscience, and cancer

biology.[1][2][3] This document provides a detailed protocol for the preparation of Fasudil
hydrochloride stock solutions for use in in vitro cell culture experiments.

Quantitative Data Summary
The following tables provide key quantitative information for Fasudil hydrochloride.

Table 1: Physicochemical Properties of Fasudil Hydrochloride

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1178682?utm_src=pdf-interest
https://www.benchchem.com/product/b1178682?utm_src=pdf-body
https://synapse.patsnap.com/article/what-is-the-mechanism-of-fasudil-hydrochloride-hydrate
https://synapse.patsnap.com/article/what-is-fasudil-hydrochloride-hydrate-used-for
https://www.nbinno.com/article/apis/fasudil-hydrochloride-mechanism-therapeutic-potential-ew
https://synapse.patsnap.com/article/what-is-the-mechanism-of-fasudil-hydrochloride-hydrate
https://www.nbinno.com/article/apis/fasudil-hydrochloride-mechanism-therapeutic-potential-ew
https://synapse.patsnap.com/article/what-is-the-mechanism-of-fasudil-hydrochloride-hydrate
https://synapse.patsnap.com/article/what-is-fasudil-hydrochloride-hydrate-used-for
https://synapse.patsnap.com/article/what-is-the-mechanism-of-fasudil-hydrochloride-hydrate
https://synapse.patsnap.com/article/what-is-fasudil-hydrochloride-hydrate-used-for
https://www.nbinno.com/article/apis/fasudil-hydrochloride-mechanism-therapeutic-potential-ew
https://www.benchchem.com/product/b1178682?utm_src=pdf-body
https://www.benchchem.com/product/b1178682?utm_src=pdf-body
https://www.benchchem.com/product/b1178682?utm_src=pdf-body
https://www.benchchem.com/product/b1178682?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1178682?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C₁₄H₁₇N₃O₂S·HCl [4]

Molecular Weight 327.83 g/mol [4]

Appearance
White or off-white crystalline

powder
[5]

Purity ≥98% (HPLC) [4]

Table 2: Solubility of Fasudil Hydrochloride

Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Reference

Water 32.78 100 [4]

DMSO 24.59 75 [4]

Table 3: Recommended Storage Conditions

Form
Storage
Temperature

Duration Reference

Solid Powder Room Temperature Up to 2 years [6]

Stock Solution (in

Water or DMSO)
-20°C Up to 1 month [5][6]

Experimental Protocols
Materials

Fasudil hydrochloride powder

Sterile, high-purity water (e.g., cell culture grade, WFI) or Dimethyl sulfoxide (DMSO), cell

culture grade
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Sterile, conical tubes (1.5 mL, 15 mL, or 50 mL)

Sterile, serological pipettes and pipette tips

Vortex mixer

0.22 µm sterile syringe filter

Sterile syringes

Laminar flow hood or biosafety cabinet

Personal protective equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 10 mM Fasudil Hydrochloride
Stock Solution in Water
This protocol describes the preparation of 10 mL of a 10 mM Fasudil hydrochloride stock

solution in sterile water.

Aseptic Technique: Perform all steps in a laminar flow hood or biosafety cabinet to maintain

sterility.

Calculate Required Mass:

Molecular Weight (MW) of Fasudil hydrochloride = 327.83 g/mol

Desired Concentration (C) = 10 mM = 0.010 mol/L

Desired Volume (V) = 10 mL = 0.010 L

Mass (g) = C (mol/L) x V (L) x MW ( g/mol )

Mass (mg) = 0.010 mol/L x 0.010 L x 327.83 g/mol x 1000 mg/g = 3.2783 mg

Weighing: Carefully weigh out approximately 3.28 mg of Fasudil hydrochloride powder and

transfer it to a sterile 15 mL conical tube.
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Dissolution:

Add 10 mL of sterile, high-purity water to the conical tube containing the powder.

Cap the tube tightly and vortex thoroughly until the powder is completely dissolved. The

solution should be clear and colorless.[5]

Sterile Filtration:

Draw the solution into a sterile syringe.

Attach a 0.22 µm sterile syringe filter to the syringe.

Filter the solution into a new sterile 15 mL conical tube to ensure sterility.

Aliquoting and Storage:

Aliquot the sterile stock solution into smaller, working volumes (e.g., 100 µL or 500 µL) in

sterile microcentrifuge tubes. This minimizes freeze-thaw cycles.

Label each aliquot clearly with the name of the compound, concentration, date of

preparation, and your initials.

Store the aliquots at -20°C for up to one month.[5][6]

Protocol for Preparing a 10 mM Fasudil Hydrochloride
Stock Solution in DMSO
For cell lines sensitive to water-based solutions or for higher concentration needs, DMSO can

be used as a solvent.

Aseptic Technique: Work in a sterile environment as described above.

Calculate and Weigh: Follow steps 2 and 3 from the water-based protocol to weigh out

approximately 3.28 mg of Fasudil hydrochloride.

Dissolution in DMSO:
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Add 10 mL of cell culture grade DMSO to the conical tube.

Vortex until the powder is fully dissolved.

Storage:

Sterile filtration of DMSO solutions is generally not recommended as some filter

membranes are not compatible with DMSO. Ensure aseptic technique is strictly followed

during preparation.

Aliquot the DMSO stock solution into sterile, DMSO-compatible tubes.

Store at -20°C for up to one month.[5][6]

Note on Final Concentration: When diluting the DMSO stock solution into your cell culture

medium, ensure the final concentration of DMSO does not exceed a level that is toxic to your

specific cell line (typically ≤ 0.1%).
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Caption: Experimental workflow for preparing and using Fasudil hydrochloride solutions.
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Caption: Fasudil inhibits the RhoA/ROCK signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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